5-Iodo-A-85380, 5-trimethylstannyl N-boc derivative
Overview
Description
5-Iodo-A-85380, 5-trimethylstannyl N-BOC derivative is a precursor to 5-Iodo-A-85380 . It is a highly selective and potent ligand for AChR α4β2 . It is used in radioiodination .
Molecular Structure Analysis
The molecular formula of 5-Iodo-A-85380, 5-trimethylstannyl N-BOC derivative is C17H28N2O3Sn . The molecular weight is 427.11 . The IUPAC name is tert-butyl (2S)-2-[(5-trimethylstannylpyridin-3-yl)oxymethyl]azetidine-1-carboxylate .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Iodo-A-85380, 5-trimethylstannyl N-BOC derivative include a molecular weight of 427.11 and a molecular formula of C17H28N2O3Sn . .Scientific Research Applications
Neuroscience Research
The α4β2 nicotinic receptor is predominantly found in the brain . Therefore, the 5-Iodo-A-85380, 5-trimethylstannyl N-boc derivative could be used in neuroscience research to study the role and function of these receptors in the nervous system.
Drug Development
Given its high selectivity and potency for the α4β2 nicotinic receptor , this compound could be used in the development of drugs targeting these receptors. This could potentially lead to new treatments for neurological disorders.
Radioiodination
This compound is suitable for radioiodination . This means it could be used in the production of radiolabeled compounds, which are useful in various research applications, including imaging studies and tracer studies.
Molecular Modeling
The compound’s structure and its interaction with the α4β2 nicotinic receptor could be studied using molecular modeling techniques. This could provide insights into the structure-function relationship of these receptors .
Pharmacological Studies
As a potent and selective ligand for the α4β2 nicotinic receptor , this compound could be used in pharmacological studies to investigate the effects of activating or blocking these receptors.
Mechanism of Action
Target of Action
The primary target of the compound “5-Iodo-A-85380, 5-trimethylstannyl N-boc derivative” is the α4β2 nicotinic acetylcholine receptor (AChR α4β2) . This receptor plays a crucial role in the nervous system, mediating the action of acetylcholine, a neurotransmitter.
Mode of Action
The compound acts as a precursor to 5-Iodo-A-85380 , which is a highly potent and selective ligand for the AChR α4β2 . A ligand is a substance that forms a complex with a biomolecule to serve a biological purpose. In this case, the 5-Iodo-A-85380 binds to the AChR α4β2, influencing its function.
properties
IUPAC Name |
tert-butyl (2S)-2-[(5-trimethylstannylpyridin-3-yl)oxymethyl]azetidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N2O3.3CH3.Sn/c1-14(2,3)19-13(17)16-8-6-11(16)10-18-12-5-4-7-15-9-12;;;;/h5,7,9,11H,6,8,10H2,1-3H3;3*1H3;/t11-;;;;/m0..../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHNYNAVVSDTMQD-HZAYLZKLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC1COC2=CC(=CN=C2)[Sn](C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC[C@H]1COC2=CC(=CN=C2)[Sn](C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N2O3Sn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20441936 |
Source
|
| Record name | 5-IODO-A-85380, 5-TRIMETHYLSTANNYL N-BOC DERIVATIVE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20441936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
427.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Iodo-A-85380, 5-trimethylstannyl N-boc derivative | |
CAS RN |
213766-21-3 |
Source
|
| Record name | 5-IODO-A-85380, 5-TRIMETHYLSTANNYL N-BOC DERIVATIVE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20441936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
